Cas no 1622844-17-0 (2,4-dibromo-6-fluoro-pyridine)

• Product Name: 2,4-dibromo-6-fluoro-pyridine
• CAS No: 1622844-17-0
• MF: C₅H₂Br₂FN
• MW: 254.882483005524
• CID: 4702517
• PubChem ID: 119003605
• Update Time: 2025-06-12

2,4-dibromo-6-fluoro-pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-6-fluoropyridine
• 2,4-dibromo-6-fluoro-pyridine
• D83227
• CS-0161521
• AKOS027344980
• 1622844-17-0
• BS-16076

• Inchi： 1S/C5H2Br2FN/c6-3-1-4(7)9-5(8)2-3/h1-2H
• InChI Key： AAPUTQPJTAEWMQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1)Br)F

Computed Properties

• Exact Mass: 254.85175g/mol
• Monoisotopic Mass: 252.85380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3

Additional information on 2,4-dibromo-6-fluoro-pyridine

Introduction to 2,4-dibromo-6-fluoro-pyridine (CAS No. 1622844-17-0)

2,4-dibromo-6-fluoro-pyridine, with the chemical formula C₅H₂Br₂FNP, is a halogenated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1622844-17-0, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both bromo and fluoro substituents, make it a valuable building block for further functionalization and derivatization.

The significance of 2,4-dibromo-6-fluoro-pyridine lies in its utility as a precursor in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted its role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromo and fluoro groups provide reactive sites for further chemical modifications, enabling the creation of compounds with enhanced binding affinity and selectivity.

In particular, the fluoro-pyridine moiety has been extensively studied for its ability to improve metabolic stability and oral bioavailability of drug candidates. This property is particularly valuable in drug design, where optimizing pharmacokinetic profiles is essential for clinical success. The bromine atoms, on the other hand, facilitate cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

Recent studies have demonstrated the application of 2,4-dibromo-6-fluoro-pyridine in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various diseases, including neurodegenerative disorders and infectious diseases. By leveraging the reactivity of the halogenated pyridine core, researchers have been able to design molecules that disrupt aberrant protein interactions, thereby restoring normal cellular function.

Moreover, the agrochemical industry has also benefited from the use of 2,4-dibromo-6-fluoro-pyridine as an intermediate in the synthesis of novel pesticides and herbicides. The structural features of this compound contribute to its efficacy in controlling pests and weeds while maintaining environmental safety. The halogen atoms enhance its bioactivity by improving its binding to biological targets in pests, leading to more effective crop protection strategies.

The synthetic methodologies for preparing 2,4-dibromo-6-fluoro-pyridine have been refined over recent years, resulting in more efficient and scalable processes. One common approach involves the bromination and fluorination of pyridine derivatives using selective reagents under controlled conditions. These methods ensure high yields and purity, making the compound readily available for further research and development.

In conclusion, 2,4-dibromo-6-fluoro-pyridine (CAS No. 1622844-17-0) is a multifunctional compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural properties enable the synthesis of diverse biologically active molecules, making it an indispensable tool in modern drug discovery and crop protection. As research continues to uncover new applications for this compound, its importance in advancing scientific and industrial innovation is likely to grow.